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Compound of Interest

Compound Name: ONPG

Cat. No.: B7788450

For decades, ortho-nitrophenyl-3-D-galactopyranoside (ONPG) has been a cornerstone for the
guantitative analysis of 3-galactosidase activity, particularly in molecular biology as a reporter
for gene expression. Its simple colorimetric readout has made it a workhorse in many
laboratories. However, the demand for higher sensitivity, wider dynamic ranges, and
compatibility with high-throughput screening has driven the development of numerous
alternatives. This guide provides a detailed comparison of prominent alternatives to ONPG,
offering researchers, scientists, and drug development professionals the information needed to
select the optimal substrate for their experimental needs.

Performance Comparison of B-Galactosidase
Substrates

The choice of substrate significantly impacts the sensitivity, dynamic range, and methodology
of a B-galactosidase assay. Below is a summary of the key quantitative parameters for ONPG
and its alternatives.
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Enzymatic Reaction Pathways

The fundamental principle behind these assays is the enzymatic cleavage of a substrate by (3-

galactosidase, resulting in a detectable product. The nature of this product distinguishes the

different assay types.
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Luminescent Assay
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(non-luminescent)
é Fluorometric Assays R
Resorufin-galactoside B-galactosidase RENhily)
(non-fluorescent) (red fluorescence)
FDG B-galactosidase Fluorescein
(non-fluorescent) (green fluorescence)
MUG B-galactosidase 4-Methylumbelliferone
P>
(non-fluorescent) (blue fluorescence)
-
4 Colorimetric Assays A
CPRG B-galactosidase Chlorophenol Red
(yellow-orange) (red)
ONPG B-galactosidase > o-nitrophenol
(colorless) (yellow)
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Start: Transfected Cells

Cell Lysis
(Lysis Buffer)

i

Centrifugation
(pellet debris)

i

Add Cell Lysate to
96-well plate

'

Add CPRG Assay Mix

i

Incubate at 37°C
(color develops)

'

Add Stop Solution

i

Read Absorbance
(570-595 nm)

End: Quantify Activity
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Start: Choose Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dual luminescence-based reporter gene assay for luciferase and beta-galactosidase -
PubMed [pubmed.nchbi.nlm.nih.gov]

2. pjlss.edu.pk [pjlss.edu.pK]

3. Kinetic studies on exploring lactose hydrolysis potential of B galactosidase extracted from
Lactobacillus plantarum HF571129 - PMC [pmc.ncbi.nim.nih.gov]

4. agilent.com [agilent.com]
5. researchgate.net [researchgate.net]

6. CPRG Assay for sensitive detection of beta galactosidase reporter in transfected cells
[gbiosciences.com]

7. CPRG test [seroudelab.biology.queensu.ca]
8. cdn.gbiosciences.com [cdn.gbiosciences.com]

9. Characterization of a thermostable recombinant beta-galactosidase from Thermotoga
maritima - PubMed [pubmed.ncbi.nlm.nih.gov]

10. labunlimited.com [labunlimited.com]
11. anaspec.com [anaspec.com]

12. assaygenie.com [assaygenie.com]

13. bmglabtech.com [bmglabtech.com]

14. Kinetic fluorescence measurement of fluorescein di-beta-D-galactoside hydrolysis by
beta-galactosidase: intermediate channeling in stepwise catalysis by a free single enzyme -
PubMed [pubmed.ncbi.nlm.nih.gov]

15. caymanchem.com [caymanchem.com]

16. beta-galactosidase assay using capillary electrophoresis laser-induced fluorescence
detection and resorufin-beta-D-galactopyranoside as substrate - PubMed
[pubmed.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b7788450?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/8879594/
https://pubmed.ncbi.nlm.nih.gov/8879594/
https://www.pjlss.edu.pk/pdf_files/2024_1/573-590.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4573140/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4573140/
https://www.agilent.com/cs/library/applications/kinetic-analysis-of-%C3%9F-galactosidase-activity-5994-2656EN-agilent.pdf
https://www.researchgate.net/profile/Shamsher-Kanwar/post/How-can-I-substitute-ONPG-in-betagalactosiade-colorimetric-assay/attachment/5d0e32eacfe4a7968dad6c61/AS%3A772591711162368%401561211626065/download/786-651_protocol.pdf
https://www.gbiosciences.com/Bioassays/Galactosidase-Assay-CPRG
https://www.gbiosciences.com/Bioassays/Galactosidase-Assay-CPRG
http://seroudelab.biology.queensu.ca/GAL4/CPRG.html
https://cdn.gbiosciences.com/pdfs/protocol/786-654_protocol.pdf
https://pubmed.ncbi.nlm.nih.gov/15479416/
https://pubmed.ncbi.nlm.nih.gov/15479416/
https://www.labunlimited.com/pdf/MUG-Galactosidase-Assay-kit-ONPG-Galactosidase-Assay-kit1.pdf
https://www.anaspec.com/assets/5f495351-11dd-4450-ae69-f75f2a724ebf/tds-en-as-72133-sensolyte-fdg-beta-galactosidase-assay-kit-fluorimetric.pdf
https://www.assaygenie.com/fdg-beta-galactosidase-assay-kit-cv0011/
https://www.bmglabtech.com/en/application-notes/clariostar-plus-simplifies-enzymatic-reaction-monitoring-with-its-novel-enhanced-dynamic-range-technology/
https://pubmed.ncbi.nlm.nih.gov/1909566/
https://pubmed.ncbi.nlm.nih.gov/1909566/
https://pubmed.ncbi.nlm.nih.gov/1909566/
https://www.caymanchem.com/product/28015/resorufin-beta-d-galactopyranoside
https://pubmed.ncbi.nlm.nih.gov/10611604/
https://pubmed.ncbi.nlm.nih.gov/10611604/
https://pubmed.ncbi.nlm.nih.gov/10611604/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7788450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

e 17. Multiplex analysis of enzyme kinetics and inhibition by droplet microfluidics using
picoinjectors [kth.diva-portal.org]

» 18. NovaBright Chemiluminescent beta-Galactosidase Luciferase Reporter Gene Assays |
Thermo Fisher Scientific - HK [thermofisher.com]

 To cite this document: BenchChem. [A Comparative Guide to Quantitative Enzyme Assays:
Alternatives to ONPG]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7788450#alternatives-to-onpg-for-quantitative-
enzyme-assays]|

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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